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Introduction

The MS-39 is a high-resolution anterior segment optical coherence tomographer (AS-OCT)

combined with a Placido disk topographer. It is a diagnostic instrument used in ophthalmology

for detailed imaging and analysis of the cornea and other anterior segment structures of the

eye.[1][2][3] This guide addresses common pitfalls and provides troubleshooting advice for

researchers, scientists, and clinicians using the MS-39 in their practice and studies.

Frequently Asked Questions (FAQs)
Q1: What are the primary applications of the MS-39?

A1: The MS-39 is primarily used for:

Corneal Topography and Tomography: Detailed mapping of the anterior and posterior

corneal surfaces.[1][2]

Epithelial and Stromal Thickness Mapping: High-resolution measurement of corneal layers,

which is crucial for refractive surgery planning and keratoconus detection.[4][5]

Keratoconus Screening: Early detection and follow-up of keratoconus through various

indices and maps.[6][7][8]

Pre- and Post-operative Assessment for Refractive and Cataract Surgery: Planning for

procedures like LASIK, PRK, and IOL implantation, as well as post-operative evaluation.[1]
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[6]

Anterior Chamber Analysis: Measurement of anterior chamber depth, angles, and crystalline

lens position.[3][6]

Dry Eye Analysis: Assessment of the tear film.[3]

Q2: How does the MS-39 differ from other corneal imaging devices?

A2: The MS-39 combines two technologies: a Placido disk for anterior corneal surface

topography and a spectral-domain OCT for cross-sectional imaging of the anterior segment.[1]

[2] This combination allows for a comprehensive analysis, including detailed mapping of the

corneal epithelium and stroma with high resolution.[4]

Q3: What are the key parameters for assessing image quality?

A3: When acquiring scans, it is crucial to check the quality specifications. A low-quality capture,

indicated by poor coverage of the keratoscope or sections, should be repeated to ensure the

reliability of the measurement maps.[9]

Q4: Can the display maps be customized?

A4: Yes, the MS-39 software allows for customization of the map displays. While some maps

like the sagittal anterior and posterior views are fixed, other map slots can be populated with

various analyses such as epithelial thickness, stromal thickness, or elevation maps to suit the

user's diagnostic needs.[9]
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Issue/Pitfall Description Recommended Action

Poor Image Quality / Low

Coverage

The acquired maps show

areas of missing data or the

quality score is low.[9] This can

be due to poor patient

alignment, blinking, or dry

eyes.

Ensure the patient's chin and

forehead are positioned

correctly in the device.[10]

Instruct the patient to blink a

few times before the scan and

then open their eyes wide. Use

artificial tears if necessary.

Recapture the image until a

good quality scan is achieved.

[9]

Misinterpretation of Epithelial

Maps

The epithelial thickness map

may show variations that can

be misinterpreted. It's a

common pitfall to use a fixed

color scale, which may hide

subtle but significant

irregularities.[5]

Always use a dynamic and

normalized color scale when

evaluating epithelial maps.

Adjust the scale to have high

sensitivity (e.g., one-micron

steps) to emphasize any

irregularities.[5] Thinner

epithelium over an area of

posterior surface elevation can

be an early sign of

keratoconus.[5]

Inaccurate Keratoconus

Screening

Relying on a single index for

keratoconus diagnosis can be

misleading. Subclinical

keratoconus can be subjective

to detect.[7]

Utilize a comprehensive set of

indices provided by the MS-39,

including keratometric,

pachymetric, elevation, and

aberration data.[8] The

Keratoconus Summary Indices

(KSI) can be particularly

useful. Compare the findings

with the fellow eye and clinical

examination.

Artifacts in Anterior Chamber

Scans

Fibrin or other obstructions in

the anterior chamber can

Review the cross-sectional

OCT images carefully to

identify any anatomical
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cause imaging artifacts, such

as pupillary block.[1]

abnormalities or artifacts.

Differentiate these from

measurement noise or device

error.

Experimental Protocols
Protocol: Standard Corneal and Epithelial Thickness
Mapping for Keratoconus Screening

Patient Preparation:

Ensure the patient is seated comfortably.

Adjust the chin rest and forehead strap for proper alignment.[10]

Instruct the patient to fixate on the internal target.

Image Acquisition:

Create a new examination for the patient in the software.[10]

Select the desired scan pattern (e.g., a raster scan covering the central cornea). The MS-

39 can measure multiple meridians over a 16 mm area.[6]

Initiate the scan. The device will capture both the Placido topography and the OCT cross-

sections.

Review the acquisition quality. Recapture if the quality is suboptimal.[9]

Data Analysis:

Open the analysis display, which can be configured to show multiple maps simultaneously.

A common layout includes anterior and posterior curvature maps, a pachymetry map, and

an epithelial thickness map.[5][9]

Corneal Curvature: Examine the anterior and posterior sagittal maps for any steepening,

particularly inferiorly.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.researchgate.net/publication/381978308_CSO_MS-39_Principles_and_Applications
https://www.manualslib.com/products/Cso-Ms39-As-Oct-11533737.html
https://www.manualslib.com/products/Cso-Ms39-As-Oct-11533737.html
https://m.youtube.com/watch?v=q7HBG4j4FdM
https://www.youtube.com/watch?v=ldqjP_bY2vk
https://m.youtube.com/watch?v=lNb-Bf4_A4I
https://www.youtube.com/watch?v=ldqjP_bY2vk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10819423?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Pachymetry: Check the thinnest point of the cornea and its location.

Epithelial Thickness:

Normalize the color scale of the epithelial map to enhance subtle variations.[5]

Look for patterns of epithelial thinning, which often occurs over the apex of a developing

cone in keratoconus.[5]

Keratoconus Summary: Review the summary indices, which provide a statistical analysis

to aid in diagnosis.[8]

Visualizations
Diagram: MS-39 Data Acquisition and Analysis Workflow
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Caption: Workflow for MS-39 data acquisition to clinical decision-making.
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Diagram: Logical Pathway for Keratoconus Detection
with MS-39
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Caption: Key data points for keratoconus detection using the MS-39.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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